Cas no 2229082-12-4 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol
• CAS No: 2229082-12-4
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5570105
• PubChem ID: 165657051
• Update Time: 2025-10-24

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2,2-dimethylpropan-1-ol
• 2229082-12-4
• EN300-1773334
• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol

• Inchi： 1S/C11H18N2O/c1-11(2,7-14)6-10-8-4-3-5-9(8)12-13-10/h14H,3-7H2,1-2H3,(H,12,13)
• InChI Key： JHPLDSDIEAVBOB-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.9Ų

Additional information on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol

Recent Advances in the Study of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol (CAS: 2229082-12-4)

The compound 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol (CAS: 2229082-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentapyrazole core and dimethylpropanol side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. This advancement not only improves the scalability of production but also reduces the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific kinase pathways. In vitro and in vivo studies have shown that it can selectively inhibit key enzymes involved in inflammatory and oncogenic signaling. For instance, a recent preclinical study highlighted its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Further research has explored the structural-activity relationship (SAR) of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol. Modifications to the cyclopentapyrazole ring and the propanol side chain have been systematically evaluated to enhance its binding affinity and pharmacokinetic properties. Computational modeling and molecular docking studies have provided a deeper understanding of its interaction with biological targets, facilitating the design of more potent derivatives.

In addition to its therapeutic potential, the safety profile of this compound has been a focus of recent investigations. Toxicological assessments in animal models have indicated favorable tolerability at therapeutic doses, with no significant adverse effects observed. These results support its progression into further stages of drug development, including potential clinical trials.

In conclusion, the latest research on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2,2-dimethylpropan-1-ol (CAS: 2229082-12-4) underscores its versatility and promise as a therapeutic agent. Continued exploration of its mechanisms, optimization of its structure, and evaluation of its clinical potential will be critical in translating these findings into practical applications. This compound represents a compelling example of how innovative chemical biology can drive advancements in medicine.